Cas no 5751-83-7 (Ethyl 5-bromothiophene-2-carboxylate)
Ethyl 5-bromothiophene-2-carboxylate is a brominated thiophene derivative with the molecular formula C₇H₇BrO₂S. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its key advantages include a reactive bromine substituent at the 5-position, enabling further functionalization via cross-coupling reactions such as Suzuki or Stille couplings. The ethyl ester group enhances solubility in organic solvents, facilitating purification and downstream modifications. The thiophene core contributes to electronic and structural diversity in target molecules. This reagent is valued for its stability, high purity, and consistent performance in synthetic applications.
5751-83-7 structure
Product Name:Ethyl 5-bromothiophene-2-carboxylate
CAS No:5751-83-7
MF:C7H7BrO2S
MW:235.098280191422
MDL:MFCD02683089
CID:46156
PubChem ID:605723
Update Time:2025-05-28
Ethyl 5-bromothiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-bromothiophene-2-carboxylate
- Ethyl 5-bromo-2-thiophenecarboxylate
- 5-bromothiophen-2-carboxylic acid ethyl ester
- 5-Bromothiophene-2-carboxylic acid ethyl ester
- ethyl 5-bromo-2-thiophene-carboxylate
- Ethyl5-bromothiophene-2-carboxylate
- PZNHMXAOMDQLLE-UHFFFAOYSA-N
- 5-Bromo-thiophene-2-carboxylic acid ethyl ester
- 2-Thiophenecarboxylic acid, 5-bromo-, ethyl ester
- PubChem16118
- KSC494S9B
- 2-bromo-5-ethoxycarbonylthiophene
- Ethyl 5-bromothiophene-2carboxylate
- SBB06848
- AKOS008950228
- Ethyl 5-bromo-2-thiophenecarboxylate #
- ethyl 5-bromo-thiophene-2-carboxylate
- DS-1513
- FS-3386
- J-521119
- SY003035
- CS-W002964
- Ethyl 5-bromo-2-thiophenecarboxylate, AldrichCPR
- AB12313
- AC-28051
- E1111
- SCHEMBL64687
- EN300-1232137
- 5751-83-7
- AMY23334
- MFCD02683089
- DTXSID50345594
- A8203
- FT-0645318
- DB-002075
-
- MDL： MFCD02683089
- Inchi： 1S/C7H7BrO2S/c1-2-10-7(9)5-3-4-6(8)11-5/h3-4H,2H2,1H3
- InChI Key： PZNHMXAOMDQLLE-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=O)OCC)S1
Computed Properties
- Exact Mass: 233.93500
- Monoisotopic Mass: 233.935
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.2
- Topological Polar Surface Area: 54.5
Experimental Properties
- Color/Form: Not determined
- Density: 1.572
- Boiling Point: 175°C(lit.)
- Flash Point: 115.7℃
- Refractive Index: 1.5600 to 1.5640
- Water Partition Coefficient: Slightly soluble in water
- PSA: 54.54000
- LogP: 2.68730
- Solubility: Not determined
- λmax: 277(Hexane)(lit.)
Ethyl 5-bromothiophene-2-carboxylate Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
-
Warning Statement：
P261,P305
P351
P338,P302
P352,P321,P405,P501A - Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
Ethyl 5-bromothiophene-2-carboxylate Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 5-bromothiophene-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E123064-25g |
Ethyl 5-bromothiophene-2-carboxylate |
5751-83-7 | 99% | 25g |
¥358.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E123064-5g |
Ethyl 5-bromothiophene-2-carboxylate |
5751-83-7 | 99% | 5g |
¥76.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E123064-1g |
Ethyl 5-bromothiophene-2-carboxylate |
5751-83-7 | 99% | 1g |
¥29.90 | 2023-09-03 | |
| Alichem | A169005528-25g |
Ethyl 5-bromothiophene-2-carboxylate |
5751-83-7 | 98% | 25g |
$239.76 | 2023-09-01 | |
| Alichem | A169005528-100g |
Ethyl 5-bromothiophene-2-carboxylate |
5751-83-7 | 98% | 100g |
$534.60 | 2023-09-01 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | E1111-5G |
Ethyl 5-Bromothiophene-2-carboxylate |
5751-83-7 | >98.0%(GC) | 5g |
¥115.00 | 2024-04-16 | |
| Fluorochem | 092960-1g |
Ethyl 5-bromothiophene-2-carboxylate |
5751-83-7 | 95% | 1g |
￡12.00 | 2022-03-01 | |
| Fluorochem | 092960-5g |
Ethyl 5-bromothiophene-2-carboxylate |
5751-83-7 | 95% | 5g |
￡29.00 | 2022-03-01 | |
| Fluorochem | 092960-10g |
Ethyl 5-bromothiophene-2-carboxylate |
5751-83-7 | 95% | 10g |
￡50.00 | 2022-03-01 | |
| Fluorochem | 092960-25g |
Ethyl 5-bromothiophene-2-carboxylate |
5751-83-7 | 95% | 25g |
￡115.00 | 2022-03-01 |
Ethyl 5-bromothiophene-2-carboxylate Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:5751-83-7)Ethyl 5-bromothiophene-2-carboxylate
Order Number:sfd19800
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:5751-83-7)Ethyl 5-bromothiophene-2-carboxylate
Order Number:A8203
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:11
Price ($):165.0
Email:sales@amadischem.com
Ethyl 5-bromothiophene-2-carboxylate Related Literature
-
Meirong Chen,Weifei Fu,Minmin Shi,Xiaolian Hu,Junying Pan,Jun Ling,Hangying Li,Hongzheng Chen J. Mater. Chem. A 2013 1 105
-
Shi-Yong Liu,Min-Min Shi,Jia-Chi Huang,Zheng-Neng Jin,Xiao-Lian Hu,Jun-Ying Pan,Han-Ying Li,Alex K.-Y. Jen,Hong-Zheng Chen J. Mater. Chem. A 2013 1 2795
-
Sa?d El Kazzouli,Jamal Koubachi,Nabil El Brahmi,Gérald Guillaumet RSC Adv. 2015 5 15292
5751-83-7 (Ethyl 5-bromothiophene-2-carboxylate) Related Products
- 62224-22-0(ethyl 3,5-dibromothiophene-2-carboxylate)
- 62224-20-8(2-Thiophenecarboxylic acid, 5-bromo-, 1,1-dimethylethyl ester)
- 7311-63-9(5-Bromothiophene-2-carboxylic acid)
- 54796-47-3(Methyl 5-bromo-4-methyl-2-thiophenecarboxylate)
- 1374574-30-7(2-Bromothieno[2,3-c]furan-6(4H)-one)
- 62224-24-2(Methyl 4,5-dibromothiophene-2-carboxylate)
- 876938-56-6(Methyl 5-bromo-3-methylthiophene-2-carboxylate)
- 62224-19-5(Methyl 5-bromothiophene-2-carboxylate)
- 62224-26-4(2-Thiophenecarboxylic acid, 4,5-dibromo-, 1,1-dimethylethyl ester)
- 62224-25-3(2-Thiophenecarboxylic acid, 4,5-dibromo-, ethyl ester)
